2,5-Diphenylbenzene-1,4-dicarboxylic acid

Specification

• CAS No.: 13962-92-0
• Molecular Formula: C20H14O4
• Molecular Weight: 318.3 g/mol
• IUPAC Name: 2,5-diphenylterephthalic acid
• Standard InChI: InChI=1S/C20H14O4/c21-19(22)17-12-16(14-9-5-2-6-10-14)18(20(23)24)11-15(17)13-7-3-1-4-8-13/h1-12H,(H,21,22)(H,23,24)
• Standard InChI Key: XSLGXTDGDJULAR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2C(=O)O)C3=CC=CC=C3)C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2C(=O)O)C3=CC=CC=C3)C(=O)O

Introduction

Parameter	Value
CAS Number	13962-92-0
Molecular Formula	C₂₀H₁₄O₄
Molecular Weight	318.32300 g/mol
Exact Mass	318.08900 g/mol
PSA	74.60000

The compound is also known by several synonyms, which include:

• 2,5-Diphenylterephthalic acid

• [1,1′:4′,1′′-Terphenyl]-2′,5′-dicarboxylic acid

• p-Terphenyl-2′,5′-dicarboxylic acid

• 4-phenyl-[1,1'-biphenyl]-2,5-dicarboxylic acid

Structural Characteristics

The structural backbone of 2,5-Diphenylbenzene-1,4-dicarboxylic acid consists of a central benzene ring with two carboxylic acid groups at the 1 and 4 positions, forming the terephthalic acid core. The distinguishing feature of this compound is the presence of phenyl groups attached at the 2 and 5 positions of the central benzene ring, which significantly influences its physical and chemical properties.

The molecular structure can be represented by several notations:

• InChI: InChI=1S/C20H14O4/c21-19(22)17-12-16(14-9-5-2-6-10-14)18(20(23)24)11-15(17)13-7-3-1-4-8-13/h1-12H,(H,21,22)(H,23,24)

• InChI Key: XSLGXTDGDJULAR-UHFFFAOYSA-N

• SMILES: O=C(O)C=1C=C(C=2C=CC=CC2)C(=CC1C=3C=CC=CC3)C(=O)O

Physical and Chemical Properties

Molecular Properties and Parameters

The physical properties of 2,5-Diphenylbenzene-1,4-dicarboxylic acid are significantly influenced by its molecular structure, particularly the presence of two phenyl substituents and two carboxylic acid groups. The compound has a molecular weight of 318.32300 g/mol and an exact mass of 318.08900 g/mol. The polar surface area (PSA) of 74.60000 indicates the molecule's moderate polarity, which influences its interactions with solvents and other compounds.

Chemical Reactivity and Behavior

Functional Group Reactivity

The reactivity of 2,5-Diphenylbenzene-1,4-dicarboxylic acid is primarily governed by its carboxylic acid functional groups. These groups can participate in various organic reactions, making the compound versatile for synthetic applications. The carboxylic acid groups contribute to the compound's acidity and enable it to form salts with bases, participate in esterification reactions with alcohols, and undergo amidation reactions with amines.

Common Reactions

The dicarboxylic acid functionality of the compound allows for various transformations that are valuable in organic synthesis:

• Esterification: Reaction with alcohols to form the corresponding diesters, such as 2,5-diphenylterephthalate.

• Amidation: Formation of amides through reaction with amines.

• Salt Formation: Generation of metal salts through reaction with bases.

• Reduction: The carboxylic acid groups can be reduced to alcohols or aldehydes using appropriate reducing agents.

• Decarboxylation: Under specific conditions, loss of carbon dioxide can occur.

These reactions enable the compound to serve as a versatile building block in the synthesis of more complex molecular architectures.

Applications and Significance

Role in Material Science

2,5-Diphenylbenzene-1,4-dicarboxylic acid has found significant applications in materials science, particularly in the synthesis of polymers with enhanced thermal and mechanical properties. The presence of rigid phenyl substituents contributes to the structural stability of resulting polymers, making them suitable for applications requiring high durability and thermal resistance.

Specific applications include:

• Synthesis of polyesters with improved mechanical strength

• Development of polyamides with enhanced thermal stability

• Creation of copolymers with tunable properties

• Preparation of cross-linked polymer networks

Comparative Analysis

Structural Analogues and Related Compounds

2,5-Diphenylbenzene-1,4-dicarboxylic acid belongs to a family of substituted terephthalic acids. Structural analogues include:

• Terephthalic acid (benzene-1,4-dicarboxylic acid): The parent compound lacking phenyl substituents

• 2-Phenylterephthalic acid: Featuring only one phenyl substituent

• 2,5-Dimethylterephthalic acid: With methyl groups instead of phenyl substituents

• 4,5-Diphenylbenzene-1,3-dicarboxylic acid: An isomeric compound with a different arrangement of carboxylic acid groups

These structural variations lead to different physical and chemical properties, influencing their applications and reactivity patterns.

Property Comparison with Similar Compounds

The presence of phenyl substituents in 2,5-Diphenylbenzene-1,4-dicarboxylic acid significantly alters its properties compared to unsubstituted terephthalic acid. These differences include:

• Increased molecular weight and steric bulk

• Enhanced hydrophobicity and reduced water solubility

• Modified crystal packing arrangements

• Different thermal properties, including melting points and decomposition temperatures

• Altered reactivity patterns due to electronic effects of the phenyl substituents

These structural modifications make 2,5-Diphenylbenzene-1,4-dicarboxylic acid particularly suitable for specialized applications where the properties of conventional terephthalic acid would be insufficient.

Brand/Reference	Purity	Price Range	Estimated Delivery
IN-DA001BEL	98%	107.00 € - 268.00 €	Mon 21 Apr 25
10-F236107	95.0%	-	Discontinued product
3D-NAA96292	Min. 95%	-	Discontinued

The compound is typically supplied as a solid, with standard packaging options available for laboratory-scale quantities.

Price Trends and Quality Considerations

The price of 2,5-Diphenylbenzene-1,4-dicarboxylic acid varies depending on purity, quantity, and supplier. Based on available data, prices range from approximately 107.00 € to 268.00 € for research-grade material. The significant price variation reflects differences in purity, synthetic route, and packaging specifications.

When selecting a source for this compound, researchers should consider:

• The required purity for their specific application

• Certificate of analysis availability

• Packaging and storage conditions

• Supplier reputation and quality control procedures

• Delivery timeframes and reliability